Cas no 951999-55-6 (4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide)

4-(7-Methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide is a synthetic chromene derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the chromen-4-one core and pyridinylmethylbenzamide moiety, suggest utility as a scaffold for bioactive compound development. The methoxy and methyl substituents may enhance metabolic stability, while the amide linkage provides hydrogen-bonding capacity, potentially improving target binding affinity. This compound’s well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in kinase inhibition or receptor modulation. Its purity and synthetic reproducibility are critical for consistent experimental results in drug discovery. Further investigation may reveal its pharmacological relevance in therapeutic areas such as oncology or inflammation.
4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide structure
951999-55-6 structure
Product Name:4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide
CAS No:951999-55-6
MF:C24H20N2O5
MW:416.426006317139
CID:5432061
Update Time:2025-05-30

4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(7-methoxy-2-methyl-4-oxochromen-3-yl)oxy-N-(pyridin-3-ylmethyl)benzamide
    • Benzamide, 4-[(7-methoxy-2-methyl-4-oxo-4H-1-benzopyran-3-yl)oxy]-N-(3-pyridinylmethyl)-
    • 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide
    • Inchi: 1S/C24H20N2O5/c1-15-23(22(27)20-10-9-19(29-2)12-21(20)30-15)31-18-7-5-17(6-8-18)24(28)26-14-16-4-3-11-25-13-16/h3-13H,14H2,1-2H3,(H,26,28)
    • InChI Key: ZNNJCGNANGZTJK-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CN=C1)(=O)C1=CC=C(OC2C(=O)C3=CC=C(OC)C=C3OC=2C)C=C1

4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide Pricemore >>

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4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide Related Literature

Additional information on 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide

Research Briefing on 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide (CAS: 951999-55-6)

In recent years, the compound 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide (CAS: 951999-55-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chromene and benzamide structure, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for researchers and industry professionals.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 951999-55-6. One key area of investigation is its role as a modulator of protein kinases, which are critical regulators of cellular signaling pathways. In vitro and in vivo experiments have demonstrated that this compound exhibits selective inhibition against specific kinase targets, leading to reduced proliferation and increased apoptosis in cancer cell lines. These findings suggest its potential as a novel therapeutic agent for targeted cancer therapy.

Another significant aspect of research on 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide revolves around its pharmacokinetic properties. Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects, which are currently being addressed through structural modifications and formulation improvements.

The synthetic routes for 951999-55-6 have also been refined in recent publications, with several research groups reporting improved yields and purity through novel catalytic systems and green chemistry approaches. These advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability, which are essential considerations for potential pharmaceutical development.

In terms of therapeutic applications, preclinical studies have expanded beyond oncology to explore the compound's efficacy in inflammatory diseases. Preliminary data suggest that it may modulate key inflammatory pathways, particularly those involving NF-κB and MAPK signaling. These findings open new avenues for repurposing this molecule for conditions such as rheumatoid arthritis and inflammatory bowel disease, although further validation is required.

Looking forward, the research community anticipates more comprehensive clinical data on 4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy-N-(pyridin-3-yl)methylbenzamide, particularly regarding its safety profile and efficacy in human trials. Several pharmaceutical companies have reportedly included this compound in their development pipelines, with Phase I clinical trials expected to commence in the near future. The coming years will be critical in determining whether this promising molecule can transition from bench to bedside.

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